molecular formula C12H14N2O2 B8273196 N-(2-hydroxyethyl)-N-methyl-1H-indole-5-carboxamide

N-(2-hydroxyethyl)-N-methyl-1H-indole-5-carboxamide

Cat. No.: B8273196
M. Wt: 218.25 g/mol
InChI Key: BBHLCTFNCHUDQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-hydroxyethyl)-N-methyl-1H-indole-5-carboxamide is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

N-(2-hydroxyethyl)-N-methyl-1H-indole-5-carboxamide

InChI

InChI=1S/C12H14N2O2/c1-14(6-7-15)12(16)10-2-3-11-9(8-10)4-5-13-11/h2-5,8,13,15H,6-7H2,1H3

InChI Key

BBHLCTFNCHUDQX-UHFFFAOYSA-N

Canonical SMILES

CN(CCO)C(=O)C1=CC2=C(C=C1)NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of R-5 (100 mg, 0.62 mmol) in anhydrous DMF (3 mL) is added HATU (472 mg, 1.24 mmol) and DIPEA (322 mL, 1.86 mmol) and the reaction is stirred at room temperature for 1 h. 2-(Methylamino)ethanol (100 mL, 1.24 mmol) is added and the mixture is stirred at room temperature for 16 h. The reaction is diluted with DCM and saturated aqueous NaHCO3, the layers separated, and the aqueous solution extracted with further DCM. Combined organics are washed with saturated aqueous NaHCO3, and brine. NaCl is then added to the combined aqueous phases and then the aqueous solution extracted with EtOAc. Combined organics are washed with brine, dried over anhydrous Na2SO4 and concentrated in vacuo to give the title intermediate I-6 (379.4 mg) m/z 219.0 [M+H].
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
472 mg
Type
reactant
Reaction Step Two
Name
Quantity
322 mL
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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